(1-methyl-1H-pyrazol-4-yl)methanamine

• IUPAC Name: (1-methylpyrazol-4-yl)methanamine
• InChI: InChI=1S/C5H9N3/c1-8-4-5(2-6)3-7-8/h3-4H,2,6H2,1H3
• InChI Key: KFTRXTSNTQSGNE-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CN
• Molecular Formula: C5H9N3
• DSSTOX Substance ID: DTXSID70350029
• Molecular Weight: 111.15 g/mol
• CAS RN: 400877-05-6

Description

The compound "(1-methyl-1H-pyrazol-4-yl)methanamine" is a derivative of the pyrazole class, which is a heterocyclic aromatic organic compound characterized by a 5-membered ring with two adjacent nitrogen atoms. Pyrazole derivatives are known for their diverse pharmacological properties and have been the subject of various synthetic strategies and biological studies.

Synthesis Analysis

The synthesis of pyrazole derivatives often involves strategies such as condensation reactions, cycloadditions, and substitutions. For instance, the synthesis of a related compound, a tetrahydro-4H-(pyrrolo[3,4-d]isoxazol-3-yl)methanamine scaffold, utilized a [1,3]-dipolar cycloaddition reaction, which is a common method for constructing heterocyclic structures . Similarly, the synthesis of (E)-N-(3-(tert-butyl)-1-methyl-1H-pyrazol-5-yl)-1-(pyridin-2-yl)methanimine was achieved through a condensation reaction at ambient temperature, demonstrating the versatility of synthetic approaches for pyrazole compounds .

Molecular Structure Analysis

The molecular structure of pyrazole derivatives is often confirmed using spectroscopic techniques such as NMR, IR, and mass spectrometry. For example, the structure of (5-methyl-3-phenyl-1H-pyrazol-1-yl)-[5-(p-tolylamino)-2H-1,2,3-triazol-4-yl]methanone was elucidated using 1H NMR and mass spectrometry, and its crystal structure was determined by X-ray diffraction . These techniques are crucial for verifying the identity and purity of synthesized compounds.

Chemical Reactions Analysis

Pyrazole derivatives can participate in various chemical reactions due to their reactive functional groups. The reactivity can be tailored by substituting different groups on the pyrazole ring, which can lead to compounds with significant biological activities. For instance, Pt(II) complexes with (1-methyl-1H-imidazol-2-yl)-methanamine derivatives have shown cytotoxic effects on human carcinoma cell lines, suggesting their potential in cancer therapy .

Physical and Chemical Properties Analysis

The physical and chemical properties of pyrazole derivatives, such as solubility, melting point, and stability, are influenced by their molecular structure. These properties are important for the compound's application in various fields, including pharmaceuticals. The characterization of these properties typically involves techniques like differential scanning calorimetry (DSC) and elemental analysis, as seen in the study of 1-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]methanamine .

Future Directions

The future directions for the study of “(1-methyl-1H-pyrazol-4-yl)methanamine” and similar compounds could involve further exploration of their synthesis, properties, and potential applications. For instance, heat shock protein 90 inhibitors, which include some pyrazole derivatives, are a topic of ongoing research.

Mechanism of Action

Target of Action

The compound belongs to the pyrazole class, which is known for its diverse pharmacological effects . .

Biochemical Pathways

Pyrazole derivatives are known to influence a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . .

Result of Action

Given the diverse biological activities of pyrazole derivatives, it is likely that this compound could have multiple effects at the molecular and cellular level . .